Cas no 2172116-13-9 (2-methyl-6-oxa-2,10-diazaspiro4.5decane)
2-methyl-6-oxa-2,10-diazaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-oxa-2,10-diazaspiro4.5decane
- 2-methyl-6-oxa-2,10-diazaspiro[4.5]decane
- 2172116-13-9
- EN300-1278445
-
- Inchi: 1S/C8H16N2O/c1-10-5-3-8(7-10)9-4-2-6-11-8/h9H,2-7H2,1H3
- InChI Key: HRDIYQYMKRCYMC-UHFFFAOYSA-N
- SMILES: O1CCCNC21CN(C)CC2
Computed Properties
- Exact Mass: 156.126263138g/mol
- Monoisotopic Mass: 156.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 24.5Ų
2-methyl-6-oxa-2,10-diazaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278445-1.0g |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278445-50mg |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1278445-100mg |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1278445-250mg |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1278445-500mg |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1278445-1000mg |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1278445-2500mg |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1278445-5000mg |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1278445-10000mg |
2-methyl-6-oxa-2,10-diazaspiro[4.5]decane |
2172116-13-9 | 10000mg |
$4236.0 | 2023-10-01 |
2-methyl-6-oxa-2,10-diazaspiro4.5decane Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-methyl-6-oxa-2,10-diazaspiro4.5decane
Introduction to 2-methyl-6-oxa-2,10-diazaspiro4.5decane (CAS No. 2172116-13-9)
2-methyl-6-oxa-2,10-diazaspiro4.5decane, identified by its Chemical Abstracts Service (CAS) number 2172116-13-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This spirocyclic amine features a nitrogen-containing oxygen bridge, which contributes to its distinctive chemical reactivity and potential biological activity. The compound belongs to the broader class of spiro compounds, which are known for their structural rigidity and versatility in drug design.
The molecular structure of 2-methyl-6-oxa-2,10-diazaspiro4.5decane consists of a spiro center linking two cycloalkane rings, with an oxygen atom incorporated into one ring and two nitrogen atoms positioned strategically within the molecule. This arrangement creates a conformationally constrained framework that can influence both the electronic and steric properties of the compound. The presence of the methyl group at the 2-position further modulates the compound's physicochemical characteristics, including solubility, lipophilicity, and metabolic stability.
In recent years, spirocyclic compounds have been extensively studied for their potential applications in drug development. The rigid scaffold of these molecules often enhances binding affinity to biological targets, making them promising candidates for the design of novel therapeutics. Specifically, 2-methyl-6-oxa-2,10-diazaspiro4.5decane has been explored for its potential role as a key intermediate in synthesizing bioactive molecules targeting various disease pathways.
One of the most compelling aspects of 2-methyl-6-oxa-2,10-diazaspiro4.5decane is its utility in generating derivatives with tailored biological activities. Researchers have leveraged its structural framework to develop compounds with inhibitory effects on enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of this spirocyclic amine exhibit significant anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways.
The synthesis of 2-methyl-6-oxa-2,10-diazaspiro4.5decane involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the oxygen bridge at the 6-position requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve regioselectivity and enantioselectivity in constructing this complex molecule.
The pharmacological evaluation of 2-methyl-6-oxa-2,10-diazaspiro4.5decane has revealed intriguing interactions with biological systems. Preclinical studies indicate that this compound exhibits moderate affinity for certain ion channels and G-protein coupled receptors (GPCRs), suggesting its potential as a scaffold for developing treatments for neurological disorders. Additionally, its ability to cross cell membranes efficiently makes it an attractive candidate for topical applications in dermatological therapies.
The chemical stability of 2-methyl-6-oxa-2,10-diazaspiro4.5decane under various conditions has also been a focus of research interest. Unlike many heterocyclic compounds that undergo degradation under acidic or basic environments, this spirocyclic amine demonstrates remarkable resilience due to its constrained structure. This stability is crucial for pharmaceutical applications where shelf life and storage conditions are critical factors.
In conclusion, 2-methyl-6-oxa-2,10-diazaspiro4.5decane (CAS No. 2172116-13-9) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential. Its unique chemical properties make it a valuable building block for medicinal chemists seeking to design next-generation drugs targeting complex diseases.
2172116-13-9 (2-methyl-6-oxa-2,10-diazaspiro4.5decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)